Cas no 67859-98-7 (1-(2,2-diethoxyethyl)-4-(isopropyl)benzene)

• Product Name: 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene
• CAS No: 67859-98-7
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 967413
• Update Time: 2025-07-25

1-(2,2-diethoxyethyl)-4-(isopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene
• 1-(2,2-diethoxyethyl)-4-propan-2-ylbenzene
• (p-Isopropylphenyl)acetaldehyde diethyl acetal
• 1-(2,2-diethoxyethyl)-4-(propan-2-yl)benzene
• Benzene, 1-(2,2-diethoxyethyl)-4-(1-methylethyl)-
• p-(2,2-Diethoxyethyl)cumene

• Inchi： 1S/C15H24O2/c1-5-16-15(17-6-2)11-13-7-9-14(10-8-13)12(3)4/h7-10,12,15H,5-6,11H2,1-4H3
• InChI Key： OBKPLJKFWGCMTP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1)C(C)C)OCC

Computed Properties

• Exact Mass: 236.17772
• Monoisotopic Mass: 236.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.939
• Boiling Point: 287.9°C at 760 mmHg
• Flash Point: 90.9°C
• Refractive Index: 1.484
• PSA: 18.46

Additional information on 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene

Professional Introduction to Compound with CAS No. 67859-98-7 and Product Name: 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene

The compound with the CAS number 67859-98-7 and the product name 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The molecular structure of 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene consists of a benzene ring substituted with an isopropyl group at the 4-position and a 2,2-diethoxyethyl group at the 1-position. Such a configuration imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, there has been growing interest in the development of novel compounds that exhibit both efficacy and selectivity in biological systems. The presence of the isopropyl group in the molecule contributes to its lipophilicity, which is a crucial factor in determining its ability to interact with biological targets. Additionally, the 2,2-diethoxyethyl moiety introduces a certain level of steric hindrance, which can influence the compound's binding affinity and pharmacokinetic profile. These structural features make 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene a promising candidate for further investigation in drug discovery and development.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility as a building block for more complex molecules with enhanced biological activity. The benzene core serves as a versatile scaffold that can be modified to create derivatives with specific therapeutic properties. For instance, studies have shown that substituents on the benzene ring can significantly alter the compound's interactions with biological receptors and enzymes. This flexibility makes 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene an attractive starting point for designing new drugs targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling techniques have been employed to simulate the interactions between 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene and potential biological targets. These simulations have provided valuable insights into how the compound might bind to receptors and influence cellular processes. Such information is crucial for optimizing drug design and improving therapeutic outcomes. By leveraging computational tools, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

The synthesis of 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene presents an interesting challenge due to its complex structure. Traditional synthetic routes have been developed over time, but there is always room for improvement in terms of yield, purity, and scalability. Modern synthetic methodologies often involve multi-step reactions that require precise control over reaction conditions. Catalytic processes have emerged as particularly effective tools for constructing complex molecules efficiently. The use of transition metal catalysts, for example, has revolutionized certain synthetic transformations by enabling faster and more selective reactions.

Another area of focus has been on the environmental impact of chemical synthesis. Green chemistry principles emphasize the development of processes that minimize waste and reduce hazardous byproducts. In the case of 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene, researchers are exploring solvent-free reactions and biocatalytic methods to achieve higher sustainability. These approaches not only align with global efforts to protect the environment but also improve economic feasibility by reducing costs associated with waste disposal and purification.

The biological activity of 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene has been studied in various contexts. Initial investigations have suggested potential applications in areas such as anti-inflammatory therapy and neuroprotection. The compound's ability to modulate certain signaling pathways may make it useful in treating conditions characterized by abnormal inflammatory responses or neuronal dysfunction. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

One particularly intriguing aspect is the compound's interaction with enzymes involved in metabolic pathways relevant to human health. By understanding how 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene interacts with these enzymes at a molecular level, scientists can gain insights into its biological effects and develop strategies to enhance its efficacy while minimizing side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in revealing these interactions at high resolution.

The pharmaceutical industry has always been driven by innovation, and compounds like 1-(2,2-diethoxyethyl)-4-(isopropyl)benzene exemplify this spirit. As our understanding of biology and chemistry advances, new opportunities emerge for developing targeted therapies that address unmet medical needs. The versatility of this compound makes it a valuable asset in the pharmaceutical toolkit, offering possibilities across multiple therapeutic areas.

In conclusion,1-(2,2-diethoxyethyl)-4-(isopropyl)benzene (CAS No. 67859-98-7) represents a fascinating subject of study with significant implications for chemical biology and drug discovery. Its unique structural features offer potential applications in medicine while presenting intriguing challenges for synthetic chemists. As research continues to uncover new aspects of this compound's properties and behavior, it will undoubtedly play an important role in shaping future advancements in pharmaceutical science.